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CAS No.: 79211-41-9

Cat. No.: B1218118

Get Quote

2,4,6-Trilodobenzene-1,3,5-tricarboxylic acid, also known as 2,4,6-triiodotrimesic acid, is a
Cs-symmetric, fully substituted benzene derivative that has garnered significant interest among
researchers in crystal engineering and materials science. Its molecular architecture is
distinguished by the presence of three iodine atoms and three carboxylic acid groups
positioned alternately on a central benzene ring. This unique arrangement provides a powerful
combination of highly directional and predictable non-covalent interaction sites.

The carboxylic acid groups serve as robust hydrogen bond donors and acceptors, a feature
extensively utilized in the construction of supramolecular assemblies and metal-organic
frameworks (MOFs) with its non-iodinated parent, trimesic acid.[1][2][3] The introduction of
three large, polarizable iodine atoms imparts the ability to form strong halogen bonds, a type of
non-covalent interaction that is increasingly recognized for its strength and directionality in
designing complex solid-state structures.[4] The interplay between these orthogonal hydrogen
and halogen bonding capabilities makes 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid a
versatile and powerful building block (tecton) for the rational design of novel crystalline
materials, including co-crystals and functional MOFs for applications such as chemical sensing.

[5]
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This guide provides a technical overview of the synthesis, crystallization, and detailed structural
analysis of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid, offering field-proven insights for
professionals in chemical research and drug development.

PART 1: Synthesis and Crystallization Protocols

The successful analysis of a crystal structure begins with the synthesis of high-purity material
and the subsequent growth of single crystals of sufficient quality for X-ray diffraction.

Synthesis Methodology

The preparation of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid is typically achieved through
the electrophilic iodination of benzene-1,3,5-tricarboxylic acid (trimesic acid). The electron-
withdrawing nature of the three carboxylic acid groups deactivates the aromatic ring,
necessitating potent iodinating conditions. A reliable method adapted from established
procedures for iodinating substituted benzenes involves the use of iodine monochloride (ICl)
with a base to neutralize the acid produced during the reaction.[6]

Experimental Protocol: Synthesis of 2,4,6-Triiodobenzene-1,3,5-tricarboxylic acid

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel, suspend benzene-1,3,5-tricarboxylic acid (1
equivalent) and anhydrous calcium carbonate (CaCOs, ~6-8 equivalents) in a 1:1 mixed
solvent system of methanol and dichloromethane.

o Reagent Addition: Dissolve iodine monochloride (ICl, ~3-5 equivalents) in anhydrous
dichloromethane. Add this solution dropwise to the stirred suspension at room temperature
over a period of 30-60 minutes.

o Reaction: After the addition is complete, stir the mixture at room temperature. The reaction
progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance
Liquid Chromatography (HPLC). The reaction is typically stirred for 12 to 48 hours.[6]

e Workup: Upon completion, filter the reaction mixture to remove the excess CaCOs and other
insoluble salts. Wash the solid residue with dichloromethane.
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 Acidification: Combine the filtrates and concentrate under reduced pressure to remove the
solvents. To the resulting residue, add a 5-10% aqueous hydrochloric acid solution to
dissolve the product and any remaining salts.[6]

Precipitation: Acidify the aqueous solution carefully (e.g., with 5% HCI) to a pH of
approximately 4-6 to precipitate the crude product.

Isolation and Purification: Collect the white solid product by vacuum filtration. Wash the solid
thoroughly with deionized water to remove any residual acid and salts. Dry the product under
vacuum. Further purification can be achieved by recrystallization from a suitable solvent
system, such as a methanol/water mixture.

Causality Behind Experimental Choices:

lodine Monochloride (ICI): ICl is a more powerful electrophile than molecular iodine (12)
because of the polarization of the I-Cl bond, making it effective for iodinating deactivated
aromatic rings.

CaCOs as Base: An inorganic base like calcium carbonate is used to neutralize the HCI
formed during the electrophilic substitution. This prevents the reaction from stalling and
drives it to completion.[6] Its insolubility in the organic solvent mixture allows for easy
removal by filtration.

Mixed Solvent System: The methanol/dichloromethane system is chosen to provide sufficient
solubility for both the starting aromatic acid and the ICl reagent, facilitating a homogenous
reaction environment.

Single Crystal Growth

The growth of diffraction-quality single crystals is a critical step that often requires empirical
optimization. The slow evaporation technique is a common and effective method for molecules
of this type.

Experimental Protocol: Crystallization by Slow Evaporation

e Solution Preparation: Prepare a saturated or near-saturated solution of purified 2,4,6-
triiodobenzene-1,3,5-tricarboxylic acid in a suitable solvent. Solvents such as methanol,
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ethanol, or dimethylformamide (DMF) are common choices.

o Filtration: Filter the solution through a syringe filter (e.g., 0.22 um PTFE) into a clean, small
vial. This removes any particulate matter that could act as unwanted nucleation sites, leading
to the formation of polycrystalline material.

o Evaporation: Cover the vial with a cap, or Parafilm, and pierce it with a few small holes using
a needle. This restricts the rate of solvent evaporation.

 Incubation: Place the vial in a vibration-free environment at a constant temperature. Allow
the solvent to evaporate slowly over several days to weeks.

e Harvesting: Once well-formed crystals appear, carefully harvest them from the mother liquor
using a spatula or pipette.

PART 2: In-Depth Crystal Structure Analysis

The solid-state structure of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid is dictated by a
sophisticated network of intermolecular interactions, primarily hydrogen and halogen bonds.

Molecular Structure

The core of the molecule is a planar benzene ring. The three carboxylic acid groups and three
iodine atoms project from this plane. Due to steric hindrance between the bulky adjacent
substituents, the carboxylic acid groups are typically twisted out of the plane of the benzene
ring.

Caption: 2D structure of 2,4,6-Triilodobenzene-1,3,5-tricarboxylic acid.

Supramolecular Assembly: The Interplay of Hydrogen
and Halogen Bonding

The crystal packing is a direct consequence of the molecule's ability to form robust and
directional non-covalent bonds.

o Hydrogen Bonding Network: The primary interaction governing the assembly is the hydrogen
bonding between the carboxylic acid groups. Typically, these groups form classic head-to-
head dimers, creating a highly stable R%2(8) graph set motif. These dimers can then link to
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other dimers, propagating into extended one-dimensional chains or two-dimensional sheets,
which form the foundational framework of the crystal lattice.

e Halogen Bonding Interactions: The iodine atoms on the molecule possess a region of
positive electrostatic potential on their outermost surface, opposite to the C-I covalent bond.
This region, known as a o-hole, can act as a Lewis acid and interact favorably with Lewis
bases (electron donors).[4] In the crystal structure of 2,4,6-triiodobenzene-1,3,5-
tricarboxylic acid, the carbonyl oxygen of a neighboring carboxylic acid group is an
effective halogen bond acceptor. This results in strong and directional C-I---O=C interactions
that stitch the hydrogen-bonded frameworks together, adding stability and dictating the three-
dimensional packing arrangement. These interactions are critical for the overall structural
integrity.

The combination of these two primary interactions leads to a dense, highly organized, and
stable crystal lattice.

Molecule B
Molecule A Hydrogen Bond
( }______(Q_-H_-:_Q)_ _____ ( )
Halogen Bond Molecule C
( ) (I---0) >[ j

Click to download full resolution via product page

Caption: Key intermolecular interactions driving crystal formation.

Crystallographic Data Summary

While specific crystallographic data can vary slightly based on crystallization conditions (e.g.,
solvates), a representative dataset would be obtained from a single-crystal X-ray diffraction
experiment. Researchers seeking definitive data should consult the Cambridge
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Crystallographic Data Centre (CCDC) using the compound's chemical name or CAS number
(79211-41-9).[71[8]1[9]

Parameter Description Typical Value Range
Formula Molecular Formula CoHsl306

MW Molecular Weight 587.83 g/mol [7]
Crystal System The geometry of the unit cell Monoclinic or Triclinic

The symmetry elements of the

Space Group crystal e.g., P-1, P2i/c
a, b, c(A) Unit cell edge lengths 8-15A

a, B,y (®) Unit cell angles 90 - 110°

V (A9) Volume of the unit cell 800 - 1500 As
4 Molecules per unit cell 2or4

Density (calc.) Calculated crystal density ~3.0 g/cm?3[10]

PART 3: Applications in Functional Materials

The well-defined structure and predictable intermolecular interactions of 2,4,6-triiodobenzene-
1,3,5-tricarboxylic acid make it an exemplary linker for creating porous crystalline materials.

Metal-Organic Frameworks (MOFs) for Sensing

In the field of MOFs, this molecule serves as an organic linker that connects metal nodes. The
resulting frameworks can possess high surface areas and tailored pore environments. The
presence of iodine atoms within the pores can introduce specific binding sites and modulate
the electronic properties of the framework. For instance, lanthanide-based MOFs constructed
with this linker have demonstrated the ability to act as highly sensitive and selective fluorescent
sensors for uranyl ions (UO22%), which is of significant interest for monitoring nuclear waste.[5]
The iodine atoms enhance the framework's ability to quench the luminescence of the
lanthanide metal center upon binding of the analyte.
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Conclusion

The crystal structure of 2,4,6-triiodobenzene-1,3,5-tricarboxylic acid is a masterclass in
supramolecular design, elegantly balancing strong hydrogen bonding with directional halogen
bonding to create a robust and highly ordered three-dimensional architecture. A thorough
understanding of its synthesis, crystallization, and the nuances of its solid-state packing is
essential for researchers aiming to exploit its properties. As a multifunctional linker, it offers a
predictable and powerful platform for the rational design of advanced functional materials,
particularly in the realm of MOF-based sensors and novel co-crystals. The self-validating
nature of its assembly, driven by well-understood intermolecular forces, ensures its continued
relevance in the field of crystal engineering.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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